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Compound of Interest

Compound Name: Ethirimol

Cat. No.: B033103

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ethirimol, a systemic fungicide,
for its potential application within Integrated Pest Management (IPM) strategies. The
information compiled is intended for research and drug development purposes.

Introduction

Ethirimol is a pyrimidine fungicide recognized for its systemic activity against powdery mildew,
particularly Erysiphe graminis, in cereal crops like barley and wheat.[1] As a systemic fungicide,
it is absorbed by the plant and translocated through its tissues, offering protection to new
growth.[2] Its targeted mode of action makes it a candidate for inclusion in IPM programs,
which aim to minimize reliance on broad-spectrum pesticides. However, it is important to note
that Ethirimol is not currently approved for use in the European Union and the United
Kingdom.[1][3]

Mode of Action

Ethirimol's primary mode of action is the inhibition of nucleic acid synthesis in fungi.[1][2]
Specifically, it targets and inhibits the enzyme adenosine deaminase.[2] This enzyme is crucial
for purine metabolism, catalyzing the conversion of adenosine to inosine.[2] By blocking this
step, Ethirimol disrupts the synthesis of purine nucleotides, which are essential building blocks
for DNA and RNA. This ultimately halts fungal growth and reproduction.[2]
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Ethirimol's inhibition of adenosine deaminase in the fungal purine pathway.

Quantitative Data

The following tables summarize key quantitative data for Ethirimol, providing a basis for
experimental design and risk assessment.

ble 1: Eff ¢ Ethirimol aqai | id

Parameter Organism Value Crop Reference
o Erysiphe 250-280 g
Application Rate o Cereals [1]
graminis a.s./ha
_ Data not
Blumeria i i
o available in
EC50 graminis f. sp. Barley
) searched
hordei ]
literature.

Note: EC50 (Effective Concentration 50) data for Ethirimol against powdery mildew was not
found in the available search results. Researchers would need to perform dose-response
studies to determine this value.
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Table 2: Environmental Fate of Ethirimol

Parameter Medium Value Classification Reference
) ] ] Moderately
Soil Half-life (t¥2) Soll ) Moderate [3]
Persistent
Water Solubility Water Moderate - [3]
. ) Moderately
Mobility Soll ) - [3]
Mobile

ble 3: cological for Ethirimol

. Toxicity
Organism Test Type Value o Reference
Classification

Rainbow Trout
(Oncorhynchus 96-hour LC50 60.8 mg/L Moderate [3]
myKkiss)
Daphnia
) Acute EC50 - Moderate [3]
(Daphnia magna)
Honeybee (Apis
) Acute Oral LD50 - Moderate [3]
mellifera)
Earthworm )
Chronic - Moderate [3]

(Eisenia fetida)

Note: Specific LD50/LC50 values for Daphnia, honeybees, and earthworms were not available
in the searched literature. The toxicity classification is based on a qualitative assessment from
the cited source. Standardized ecotoxicological tests would be required to determine precise
values.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy and
application of Ethirimol in an IPM context.
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Protocol 1: Seed Treatment Efficacy against Powdery
Mildew in Barley

Objective: To evaluate the efficacy of Ethirimol as a seed treatment for the control of powdery

mildew (Blumeria graminis f. sp. hordei) in barley under controlled conditions.

Materials:

Barley seeds (a susceptible variety)

Ethirimol technical grade or formulated product

Fungicide seed treatment application equipment (e.g., rotating drum mixer)
Potting mix (sterilized)

Pots (e.g., 15 cm diameter)

Growth chamber or greenhouse with controlled temperature (15-20°C) and light cycle (16h
light/8h dark)

Powdery mildew inoculum (B. graminis f. sp. hordei)

Disease assessment scale (e.g., 0-9 scale)

Methodology:

Seed Treatment:
1. Prepare different concentrations of Ethirimol treatment solutions.
2. Divide barley seeds into batches for each treatment group, including an untreated control.

3. Apply the Ethirimol solutions to the respective seed batches using a calibrated seed
treater to ensure uniform coverage. Allow the seeds to dry completely.

Planting and Growth:
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1. Fill pots with sterilized potting mix.
2. Sow a predetermined number of treated and untreated seeds in each pot.

3. Arrange the pots in a randomized complete block design within the growth chamber or
greenhouse.

4. Water the plants as needed and maintain optimal growing conditions.

e Inoculation:

1. At the two-leaf stage (approximately 10-14 days after sowing), inoculate the barley
seedlings with a fresh, viable suspension of B. graminis f. sp. hordei conidia.

2. Ensure uniform inoculation across all plants.
o Disease Assessment:

1. Beginning 7-10 days after inoculation, and weekly thereafter for 3-4 weeks, assess the
severity of powdery mildew on the leaves.

2. Use a standardized disease assessment scale (e.g., percentage of leaf area covered with
mildew).

o Data Analysis:
1. Calculate the mean disease severity for each treatment group.

2. Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine
significant differences between treatments.

3. Calculate the percentage of disease control for each Ethirimol concentration relative to
the untreated control.

Protocol 2: Field Trial for Foliar Application Efficacy
against Powdery Mildew in Wheat
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Objective: To assess the field efficacy of foliar applications of Ethirimol for the control of
powdery mildew (Blumeria graminis f. sp. tritici) in wheat.

Materials:

Wheat plot (a susceptible variety)

o Ethirimol formulated product

o Calibrated boom sprayer

¢ Plot markers

o Data collection tools (e.g., notebooks, tablets)

o Disease assessment guides

Methodology:

o Experimental Design:

1. Establish a randomized complete block design with multiple replicates for each treatment.

2. Treatments should include different application rates of Ethirimol, a positive control (a
standard commercial fungicide), and an untreated control.

o Application:

1. Monitor the wheat crop for the first signs of powdery mildew.

2. Apply the fungicide treatments at the appropriate growth stage (e.g., flag leaf emergence)
using a calibrated boom sprayer to ensure accurate and uniform application.

3. Record all application details, including date, time, weather conditions, and application
volume.

e Disease and Yield Assessment:
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1. Assess powdery mildew severity on the flag leaf and the leaf below at regular intervals
(e.g., 14, 21, and 28 days after treatment).

2. At the end of the growing season, harvest the plots and measure the grain yield and
quality parameters (e.g., thousand-grain weight).

o Data Analysis:

1. Analyze the disease severity and yield data using appropriate statistical methods (e.g.,
ANOVA).

2. Compare the performance of the Ethirimol treatments to the untreated and positive
controls.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for evaluating a fungicide like Ethirimol
within an IPM framework.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b033103?utm_src=pdf-body
https://www.benchchem.com/product/b033103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Laboratory & Greenhouse Studies

In Vitro Fungicide Screening -
[ (Dose-response, EC50) ] [Phytotoxmty Assessmena

Seed Treatment Efficacy
(Controlled Environment)

Field Trials

( Small-Plot Efflcacy Trials Impact on Non-Target Organisms
K(Apphcauon Rates & Timing) (Beneficial Insects, Soil Microflora)

(Integration with other methods)

C_arge-ScaIe IPM Strategy Trials)

Data Analysis & Risk Assessment

Y Y
Statistical Analysis o
4>[Efﬂcacy & Yield Data] [Ecotoxmologlcal Risk AssessmenD
[Resistance Risk Analysis]

Decision on IPM Suitability

Y

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b033103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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